Cas no 2680827-82-9 (9-(prop-2-en-1-yloxy)carbonyl-5-oxa-9-azaspiro3.5nonane-2-carboxylic acid)

• Product Name: 9-(prop-2-en-1-yloxy)carbonyl-5-oxa-9-azaspiro3.5nonane-2-carboxylic acid
• CAS No: 2680827-82-9
• MF: C₁₂H₁₇NO₅
• MW: 255.267083883286
• CID: 5649566
• PubChem ID: 165941033
• Update Time: 2025-11-06

9-(prop-2-en-1-yloxy)carbonyl-5-oxa-9-azaspiro3.5nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279821
• 2680827-82-9
• 9-[(prop-2-en-1-yloxy)carbonyl]-5-oxa-9-azaspiro[3.5]nonane-2-carboxylic acid
• 9-(prop-2-en-1-yloxy)carbonyl-5-oxa-9-azaspiro3.5nonane-2-carboxylic acid

• Inchi： 1S/C12H17NO5/c1-2-5-17-11(16)13-4-3-6-18-12(13)7-9(8-12)10(14)15/h2,9H,1,3-8H2,(H,14,15)
• InChI Key： ZHFGNSNPWNERGE-UHFFFAOYSA-N
• SMILES： O1CCCN(C(=O)OCC=C)C21CC(C(=O)O)C2

Computed Properties

• Exact Mass: 255.11067264g/mol
• Monoisotopic Mass: 255.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 9-(prop-2-en-1-yloxy)carbonyl-5-oxa-9-azaspiro3.5nonane-2-carboxylic acid

Introduction to 9-(prop-2-en-1-yloxy)carbonyl-5-oxa-9-azaspiro[3.5]nonane-2-carboxylic acid (CAS No. 2680827-82-9)

9-(prop-2-en-1-yloxy)carbonyl-5-oxa-9-azaspiro[3.5]nonane-2-carboxylic acid, with the CAS number 2680827-82-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The spirocyclic structure provides a rigid framework that can enhance the binding affinity and selectivity of the molecule, making it a promising candidate for drug development.

The chemical structure of 9-(prop-2-en-1-yloxy)carbonyl-5-oxa-9-azaspiro[3.5]nonane-2-carboxylic acid is characterized by a central spirocyclic core, which consists of a 5-membered oxacycle and a 9-membered azacycle. The presence of the propenyl ester group at the 9-position adds additional functionality and potential for modulation of biological activity. The carboxylic acid group at the 2-position further contributes to the compound's reactivity and solubility properties.

Recent studies have focused on the synthesis and biological evaluation of 9-(prop-2-en-1-yloxy)carbonyl-5-oxa-9-azaspiro[3.5]nonane-2-carboxylic acid. One notable approach involves the use of transition-metal-catalyzed reactions to efficiently construct the spirocyclic core. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various functional groups onto the spirocyclic framework, allowing for the synthesis of a diverse library of analogs for biological screening.

In terms of biological activity, 9-(prop-2-en-1-yloxy)carbonyl-5-oxa-9-azaspiro[3.5]nonane-2-carboxylic acid has shown promising results in several assays. Initial in vitro studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a candidate for further investigation in inflammatory diseases.

The pharmacokinetic properties of 9-(prop-2-en-1-yloxy)carbonyl-5-oxa-9-azaspiro[3.5]nonane-2-carboxylic acid have also been evaluated. Studies in animal models have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site in vivo and maintain sufficient concentrations to exert its therapeutic effects.

To further explore the therapeutic potential of 9-(prop-2-en-1-yloxy)carbonyl-5-oza-aazaspiro[3.5]nonane--arboxylic acid, ongoing research is focused on optimizing its structure through rational drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations are being used to predict binding modes and identify key interactions with target proteins. These insights are guiding the synthesis of more potent and selective analogs.

Clinical trials are another important aspect of evaluating the safety and efficacy of new compounds like 9-(prop--en--yloxy)carbonyl--oxa--azaspiro[3.]nonane--arboxylic acid. While preclinical studies have provided encouraging results, human trials are necessary to confirm these findings and assess any potential side effects or toxicities. Early-phase clinical trials are currently underway to evaluate the safety and pharmacokinetics of this compound in healthy volunteers.

In conclusion, 9-(prop--en--yloxy)carbonyl--oxa--azaspiro[3.]nonane--arboxylic acid (CAS No. ) represents an exciting advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with promising biological activity and favorable pharmacokinetic properties, make it a strong candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its structure and evaluate its potential in various disease settings, paving the way for future clinical applications.